Cas no 2277207-94-8 (rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride)

• Product Name: rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride
• CAS No: 2277207-94-8
• MF: C₈H₁₁FO₃S
• MW: 206.234544992447
• CID: 6430066
• PubChem ID: 165906015
• Update Time: 2025-11-01

rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride
• 2277207-94-8
• EN300-7470078

• Inchi： 1S/C8H11FO3S/c9-13(10,11)3-4-1-7-5-2-6(5)8(4)12-7/h4-8H,1-3H2/t4-,5+,6-,7-,8+/m0/s1
• InChI Key： FMUIBBKCWHLBED-GWVFRZDISA-N
• SMILES： S(C[C@@H]1C[C@H]2[C@@H]3C[C@@H]3[C@@H]1O2)(=O)(=O)F

Computed Properties

• Exact Mass: 206.04129354g/mol
• Monoisotopic Mass: 206.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride

Comprehensive Analysis of rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride (CAS No. 2277207-94-8)

The compound rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride (CAS No. 2277207-94-8) is a highly specialized chemical entity with a unique structural framework. Its intricate tricyclic oxa-bridged architecture and methanesulfonyl fluoride functional group make it a subject of significant interest in modern organic chemistry and pharmaceutical research. This molecule's stereochemical complexity, denoted by the rac-[(1R,2S,4R,5R,6S)] prefix, underscores its potential as a chiral building block or probe in asymmetric synthesis.

Recent advancements in covalent inhibitor design have brought sulfonyl fluoride-containing compounds like this into the spotlight. The methanesulfonyl fluoride moiety is particularly noteworthy due to its ability to engage in selective interactions with biological targets, a property leveraged in activity-based protein profiling (ABPP). Researchers are increasingly exploring such motifs for developing targeted therapeutics and chemical probes, especially in the context of challenging protein families like kinases and proteases.

The 8-oxatricyclo[3.2.1.0,2,4]octane core represents a constrained polycyclic system that offers both synthetic challenges and opportunities. This scaffold's three-dimensional rigidity makes it valuable for studying molecular recognition and conformational effects in medicinal chemistry. Computational chemists are particularly interested in such frameworks for molecular docking studies and pharmacophore modeling, as they provide well-defined spatial arrangements of functional groups.

From a synthetic chemistry perspective, the preparation of rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride involves sophisticated stereoselective synthesis techniques. The presence of multiple stereocenters requires careful consideration of asymmetric induction methods, potentially involving chiral auxiliaries or catalytic asymmetric transformations. Recent literature highlights growing interest in flow chemistry approaches for such complex molecules, offering better control over reaction parameters and scalability.

In material science applications, derivatives of this compound class have shown promise as advanced polymer modifiers. The strained ring system can influence polymer backbone conformation, while the sulfonyl fluoride group provides a handle for subsequent functionalization. This dual functionality makes such compounds interesting candidates for developing smart materials with responsive properties.

The analytical characterization of CAS No. 2277207-94-8 presents unique challenges and opportunities. Advanced techniques like chiral HPLC, X-ray crystallography, and NMR spectroscopy are essential for confirming its stereochemistry and purity. The field of analytical method development for such complex molecules continues to evolve, with recent emphasis on hyphenated techniques and computational prediction of spectroscopic properties.

From a safety and handling perspective, while not classified as hazardous, proper laboratory practices should always be followed when working with fluorinated compounds. The scientific community continues to develop better green chemistry approaches for handling such specialized reagents, emphasizing atom economy and waste minimization principles.

Emerging applications in chemical biology have created new demand for structurally complex compounds like this. Its potential as a warhead in targeted covalent inhibitors or as a probe for studying enzyme mechanisms makes it valuable for drug discovery programs. The unique combination of three-dimensionality and reactivity offered by this scaffold continues to inspire innovative research across multiple disciplines.

Future research directions for rac-[(1R,2S,4R,5R,6S)-8-oxatricyclo[3.2.1.0,2,4]octan-6-yl]methanesulfonyl fluoride may explore its utility in DNA-encoded library platforms or as a component in bioconjugation strategies. The compound's structural features make it particularly interesting for developing allosteric modulators or protein surface binders, areas of growing importance in modern drug discovery.